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Introduction

SAR407899 is a potent and selective, ATP-competitive inhibitor of Rho-associated coiled-coll
containing protein kinase (ROCK).[1][2] With high affinity for both ROCK1 and ROCK2
isoforms, SAR407899 serves as a valuable tool for investigating the diverse cellular processes
regulated by the Rho/ROCK signaling pathway. This pathway is a critical regulator of the actin
cytoskeleton and is centrally involved in cell adhesion, migration, proliferation, and smooth
muscle contraction.[1] These application notes provide detailed protocols for utilizing
SAR407899 in various cell-based assays to probe its effects on cell proliferation, stress fiber
formation, chemotaxis, and myosin light chain phosphorylation.

Mechanism of Action

SAR407899 acts as an ATP-competitive inhibitor of ROCK1 and ROCK2.[1] The RhoA
GTPase, upon activation by upstream signals, binds to and activates ROCK. Activated ROCK,
in turn, phosphorylates multiple downstream substrates, including Myosin Phosphatase Target
Subunit 1 (MYPT1) and Myosin Light Chain (MLC). Phosphorylation of MYPT1 inhibits myosin
phosphatase activity, leading to a net increase in phosphorylated MLC. Phosphorylated MLC
promotes the assembly of actin filaments into contractile stress fibers and focal adhesions,
driving cellular tension and motility. By inhibiting ROCK, SAR407899 prevents these
phosphorylation events, leading to stress fiber disassembly, reduced cell contractility, and
inhibition of cell migration and proliferation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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